Cas no 2758517-60-9 (1-Piperazinecarboxylic acid, 4-(3-ethynylphenyl)-, 1,1-dimethylethyl ester)

• Product Name: 1-Piperazinecarboxylic acid, 4-(3-ethynylphenyl)-, 1,1-dimethylethyl ester
• CAS No: 2758517-60-9
• MF: C₁₇H₂₂N₂O₂
• MW: 286.368784427643
• CID: 5775042
• Update Time: 2025-06-24

1-Piperazinecarboxylic acid, 4-(3-ethynylphenyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxylic acid, 4-(3-ethynylphenyl)-, 1,1-dimethylethyl ester
• tert-Butyl 4-(3-ethynylphenyl)piperazine-1-carboxylate

• Inchi： 1S/C17H22N2O2/c1-5-14-7-6-8-15(13-14)18-9-11-19(12-10-18)16(20)21-17(2,3)4/h1,6-8,13H,9-12H2,2-4H3
• InChI Key： NXSQVPOIPMVLBJ-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCN(C2=CC=CC(C#C)=C2)CC1

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 421.3±40.0 °C(Predicted)
• pka: 2.24±0.20(Predicted)

Additional information on 1-Piperazinecarboxylic acid, 4-(3-ethynylphenyl)-, 1,1-dimethylethyl ester

Introduction to 1-Piperazinecarboxylic acid, 4-(3-ethynylphenyl)-, 1,1-dimethylethyl ester (CAS No. 2758517-60-9)

1-Piperazinecarboxylic acid, 4-(3-ethynylphenyl)-, 1,1-dimethylethyl ester, identified by the Chemical Abstracts Service Number (CAS No.) 2758517-60-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the piperazine derivative class, which is well-known for its broad biological activity and utility in drug design. The structural features of this molecule, particularly the presence of a piperazine ring, an ethynylphenyl substituent, and a tert-butyl ester group, contribute to its unique chemical properties and potential applications.

The piperazine moiety is a six-membered heterocyclic amine containing two nitrogen atoms at positions 1 and 4. This structural motif is widely recognized for its ability to interact with biological targets such as enzymes and receptors, making it a valuable scaffold in medicinal chemistry. In particular, piperazine derivatives have been extensively explored for their pharmacological activities in areas such as antipsychotics, antihistamines, and antiparasitic agents. The incorporation of the 4-(3-ethynylphenyl) group into the piperazine core introduces additional functionalization opportunities, enabling further modulation of biological activity through various chemical modifications.

The 1,1-dimethylethyl ester (tert-butyl ester) group at the carboxylic acid position serves multiple purposes in the context of drug development. This ester functionality not only enhances the solubility of the compound in organic solvents but also provides a site for further derivatization via hydrolysis or transesterification reactions. Such modifications are often employed to optimize pharmacokinetic properties or to introduce additional pharmacophores into the molecule.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 1-Piperazinecarboxylic acid, 4-(3-ethynylphenyl)-, 1,1-dimethylethyl ester and biological targets. Studies have demonstrated that the ethynylphenyl substituent can engage in π-stacking interactions with aromatic residues in proteins, which may be critical for binding affinity and specificity. Furthermore, the piperazine ring can form hydrogen bonds with polar residues, contributing to the overall stability of the drug-receptor complex.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies include nucleophilic substitution reactions to introduce the ethynylphenyl group and esterification protocols to attach the tert-butyl ester moiety. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for further research and development.

In the realm of drug discovery, 1-Piperazinecarboxylic acid, 4-(3-ethynylphenyl)-, 1,1-dimethylethyl ester has been investigated for its potential as an intermediate in the synthesis of novel therapeutic agents. Its unique structural features make it a versatile building block for exploring new chemical entities with improved pharmacological profiles. For instance, derivatives of this compound have been explored as inhibitors of enzymes involved in inflammatory pathways or as modulators of neurotransmitter systems.

The biological activity of this compound has been preliminarily assessed through in vitro assays targeting various disease-related pathways. Preliminary results suggest that certain derivatives exhibit promising inhibitory effects on enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are implicated in inflammatory responses. Additionally, structural analogs have shown potential as kinase inhibitors or as regulators of ion channel function.

The pharmacokinetic properties of 1-Piperazinecarboxylic acid, 4-(3-ethynylphenyl)-, 1,1-dimethylethyl ester are also subject to ongoing investigation. Studies using computational models have predicted favorable absorption, distribution, metabolism, and excretion (ADME) profiles for certain derivatives. These predictions are crucial for evaluating the drug-like properties of a compound before proceeding to more costly and time-consuming preclinical studies.

Future research directions may focus on optimizing the synthesis of this compound to improve yield and reduce costs. Additionally, exploring new derivatives through structure-activity relationship (SAR) studies could uncover novel therapeutic applications. Collaborative efforts between synthetic chemists and biologists will be essential in translating laboratory findings into tangible pharmaceutical solutions.

The role of computational chemistry in understanding the behavior of complex molecules like 1-Piperazinecarboxylic acid, 4-(3-ethynylphenyl)-, 1,1-dimethylethyl ester cannot be overstated. Techniques such as molecular dynamics simulations and quantum mechanical calculations provide insights into molecular interactions at an atomic level. These insights are invaluable for guiding experimental design and for predicting how small changes in structure will affect biological activity.

In conclusion,1-Piperazinecarboxylic acid, 4-(3-ethynylphenyl)-, tert-butyl ester (CAS No. 2758517-60-9) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer opportunities for designing novel therapeutic agents with improved efficacy and reduced side effects. As our understanding of biological targets advances along with improvements in synthetic methodologies,4-(3-ethynylphenethyl)-,tert-butylester will undoubtedly continue to play a significant role in drug discovery efforts.